Cas no 1877664-71-5 ({1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine)
{1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine Chemical and Physical Properties
Names and Identifiers
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- 1877664-71-5
- EN300-1982630
- {1-[(5-chlorothiophen-3-yl)methyl]cyclopropyl}methanamine
- {1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine
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- Inchi: 1S/C9H12ClNS/c10-8-3-7(5-12-8)4-9(6-11)1-2-9/h3,5H,1-2,4,6,11H2
- InChI Key: JWKPIQVBDAJGTI-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CS1)CC1(CN)CC1
Computed Properties
- Exact Mass: 201.0378983g/mol
- Monoisotopic Mass: 201.0378983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 54.3Ų
{1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1982630-1g |
{1-[(5-chlorothiophen-3-yl)methyl]cyclopropyl}methanamine |
1877664-71-5 | 1g |
$1343.0 | 2023-09-16 | ||
| Enamine | EN300-1982630-5g |
{1-[(5-chlorothiophen-3-yl)methyl]cyclopropyl}methanamine |
1877664-71-5 | 5g |
$3894.0 | 2023-09-16 | ||
| Enamine | EN300-1982630-10g |
{1-[(5-chlorothiophen-3-yl)methyl]cyclopropyl}methanamine |
1877664-71-5 | 10g |
$5774.0 | 2023-09-16 | ||
| Enamine | EN300-1982630-0.05g |
{1-[(5-chlorothiophen-3-yl)methyl]cyclopropyl}methanamine |
1877664-71-5 | 0.05g |
$1129.0 | 2023-09-16 | ||
| Enamine | EN300-1982630-0.1g |
{1-[(5-chlorothiophen-3-yl)methyl]cyclopropyl}methanamine |
1877664-71-5 | 0.1g |
$1183.0 | 2023-09-16 | ||
| Enamine | EN300-1982630-0.25g |
{1-[(5-chlorothiophen-3-yl)methyl]cyclopropyl}methanamine |
1877664-71-5 | 0.25g |
$1235.0 | 2023-09-16 | ||
| Enamine | EN300-1982630-0.5g |
{1-[(5-chlorothiophen-3-yl)methyl]cyclopropyl}methanamine |
1877664-71-5 | 0.5g |
$1289.0 | 2023-09-16 | ||
| Enamine | EN300-1982630-1.0g |
{1-[(5-chlorothiophen-3-yl)methyl]cyclopropyl}methanamine |
1877664-71-5 | 1g |
$1557.0 | 2023-05-27 | ||
| Enamine | EN300-1982630-2.5g |
{1-[(5-chlorothiophen-3-yl)methyl]cyclopropyl}methanamine |
1877664-71-5 | 2.5g |
$2631.0 | 2023-09-16 | ||
| Enamine | EN300-1982630-5.0g |
{1-[(5-chlorothiophen-3-yl)methyl]cyclopropyl}methanamine |
1877664-71-5 | 5g |
$4517.0 | 2023-05-27 |
{1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on {1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine
{1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine: A Comprehensive Overview
{1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine, identified by the CAS number 1877664-71-5, is a complex organic compound with a unique chemical structure. This compound belongs to the class of heterocyclic compounds, specifically featuring a thiophene ring and a cyclopropane ring. The presence of chlorine in the thiophene moiety adds to its chemical diversity and potential applications in various fields.
The molecular structure of {1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine is characterized by a cyclopropane ring attached to a thiophene derivative via a methylene group. The amine functionality further enhances its reactivity and versatility in chemical reactions. This compound has been studied extensively in recent years due to its potential as an intermediate in the synthesis of bioactive molecules.
Recent research has highlighted the importance of CAS No 1877664-71 in the development of novel materials and pharmaceutical agents. For instance, studies have shown that this compound can serve as a building block for constructing more complex molecules with tailored properties. Its ability to participate in various types of chemical reactions, such as nucleophilic substitutions and cycloadditions, makes it a valuable tool in organic synthesis.
One of the most promising applications of {1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine lies in its potential use in drug discovery. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, including those with anti-inflammatory and anticancer properties. The incorporation of the thiophene ring into drug molecules has been shown to enhance their pharmacokinetic profiles, making them more effective and less toxic.
Furthermore, the compound's unique electronic properties have made it an interesting candidate for applications in materials science. For example, it has been investigated for its potential use in the development of advanced polymers and electronic materials. The combination of the thiophene moiety and the cyclopropane ring provides this compound with a balance of rigidity and flexibility, which are desirable traits in many material applications.
In terms of synthesis, CAS No 1877664-71 can be prepared through various methods, including coupling reactions and organometallic transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. These developments have further cemented its position as an important intermediate in organic chemistry.
Looking ahead, the continued exploration of {1-[(5-Chlorothiophen-3-yl)methyl]cyclopropyl}methanamine's properties is expected to unlock new avenues for its application. Its role as a versatile building block in organic synthesis is likely to expand, particularly in the fields of medicinal chemistry and materials science. As research progresses, this compound will undoubtedly contribute to the development of innovative solutions across multiple industries.
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